Cas no 68523-22-8 (6-phenoxypyridine-2-carbaldehyde)

• Product Name: 6-phenoxypyridine-2-carbaldehyde
• CAS No: 68523-22-8
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 393076
• PubChem ID: 12941006
• Update Time: 2025-10-22

6-phenoxypyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 6-phenoxy-
• 6-phenoxypyridine-2-carbaldehyde
• 2-formyl-6-phenoxypyridine
• 6-(phenoxy)-picolinaldehyde
• 68523-22-8
• 6-phenoxy-2-pyridinecarboxaldehyde
• AKOS002263313
• DTXSID10513530
• YZFJCORZVYKNLY-UHFFFAOYSA-N
• 2-formyl-6-phenoxy-pyridine
• 6-Phenoxypyridine-2-carboxaldehyde
• SCHEMBL9540409
• SB53962
• 6-Phenoxypicolinaldehyde

• Inchi： 1S/C12H9NO2/c14-9-10-5-4-8-12(13-10)15-11-6-2-1-3-7-11/h1-9H
• InChI Key： YZFJCORZVYKNLY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=O)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-phenoxypyridine-2-carbaldehyde

Comprehensive Overview of 6-Phenoxypyridine-2-carbaldehyde (CAS No. 68523-22-8): Properties, Applications, and Industry Insights

6-Phenoxypyridine-2-carbaldehyde (CAS No. 68523-22-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its versatile molecular structure. As a pyridine derivative, it features a phenoxy group at the 6-position and an aldehyde functional group at the 2-position, making it a valuable intermediate for synthesizing heterocyclic compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds.

The compound’s physicochemical properties contribute to its utility. With a molecular formula of C₁₂H₉NO₂ and a molar mass of 199.21 g/mol, 6-Phenoxypyridine-2-carbaldehyde exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its aldehyde group enables reactions such as condensation, reductive amination, and nucleophilic additions, which are critical for constructing complex molecules. These traits make it a focal point in high-throughput screening and combinatorial chemistry, addressing trends in precision medicine and green chemistry.

In the agrochemical sector, 68523-22-8 serves as a precursor for developing crop protection agents. Its pyridine core mimics bioactive natural products, enhancing compatibility with biological targets. Recent studies highlight its role in synthesizing neonicotinoid alternatives, responding to regulatory shifts and consumer concerns about environmental sustainability. This aligns with searches for "eco-friendly pesticides" and "low-toxicity agrochemicals," reflecting industry priorities.

From a synthetic perspective, 6-Phenoxypyridine-2-carbaldehyde is often prepared via Pd-catalyzed cross-coupling between 2-bromo-6-chloropyridine and phenol, followed by oxidation. Innovations in catalyst design and microwave-assisted synthesis have improved yields, resonating with interest in "cost-effective chemical synthesis." Its stability under ambient conditions also supports scale-up production, a key consideration for industrial applications.

Emerging applications include material science, where its conjugated system is explored for organic electronics and photocatalysts. As the demand for flexible electronics grows, compounds like 68523-22-8 offer tunable optoelectronic properties. This connects to trending queries such as "organic semiconductor materials" and "sustainable energy solutions," underscoring its multidisciplinary relevance.

Quality control of 6-Phenoxypyridine-2-carbaldehyde relies on advanced analytical techniques like HPLC and GC-MS, ensuring purity for sensitive applications. Storage recommendations typically suggest inert atmospheres to prevent aldehyde oxidation, a detail crucial for laboratories prioritizing compound stability.

In summary, CAS No. 68523-22-8 exemplifies the intersection of medicinal chemistry, agrochemical innovation, and advanced materials. Its adaptability to green synthesis protocols and relevance to life sciences position it as a compound of enduring significance, answering contemporary challenges across industries.